Cas no 2378507-25-4 (Dispiro[3.0.3.1]nonane-2-carboxylic acid, 9,9-difluoro-)

• Product Name: Dispiro[3.0.3.1]nonane-2-carboxylic acid, 9,9-difluoro-
• CAS No: 2378507-25-4
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 4787094
• Update Time: 2025-05-21

Dispiro[3.0.3.1]nonane-2-carboxylic acid, 9,9-difluoro- Chemical and Physical Properties

Names and Identifiers

• Dispiro[3.0.3.1]nonane-2-carboxylic acid, 9,9-difluoro-

• Inchi： 1S/C10H12F2O2/c11-10(12)8(2-1-3-8)9(10)4-6(5-9)7(13)14/h6H,1-5H2,(H,13,14)
• InChI Key： USEJLZALGZUFSD-UHFFFAOYSA-N
• SMILES： C1C2(C(F)(F)C32CCC3)CC1C(O)=O

Additional information on Dispiro[3.0.3.1]nonane-2-carboxylic acid, 9,9-difluoro-

Exploring the Unique Properties and Applications of Dispiro[3.0.3.1]nonane-2-carboxylic acid, 9,9-difluoro- (CAS No. 2378507-25-4)

In the realm of advanced organic chemistry, Dispiro[3.0.3.1]nonane-2-carboxylic acid, 9,9-difluoro- (CAS No. 2378507-25-4) stands out as a structurally intriguing compound with significant potential in pharmaceutical and material science applications. Its unique spirocyclic framework and difluorinated moiety make it a subject of growing interest among researchers. This article delves into its molecular characteristics, synthesis pathways, and emerging applications, while addressing common queries such as "what is Dispiro[3.0.3.1]nonane-2-carboxylic acid used for" and "how to synthesize 9,9-difluoro derivatives."

The compound's dispiro[3.0.3.1]nonane core is a rare scaffold in organic synthesis, offering steric rigidity and conformational stability. The introduction of 9,9-difluoro groups enhances its electronic properties, making it valuable for designing bioactive molecules. Recent studies highlight its role as a building block in drug discovery, particularly for targeting enzymes and receptors where fluorination improves metabolic stability. Searches like "fluorinated spiro compounds in medicine" reflect the scientific community's focus on this niche.

From a synthetic perspective, CAS No. 2378507-25-4 poses challenges due to its complex bicyclic system. Modern approaches often employ cascade cyclization or transition-metal catalysis, topics frequently searched as "efficient methods for spirocycle synthesis." Environmental considerations also drive interest in "green chemistry routes to difluorinated compounds," aligning with global sustainability trends.

Beyond pharmaceuticals, this compound's thermal stability and low polarizability make it a candidate for specialty materials. Researchers exploring "high-performance polymers with spiro structures" or "fluorinated additives for electronics" may find its properties advantageous. The carboxylic acid functionality further allows derivatization, enabling applications in coatings or adhesives.

As the demand for tailor-made molecular architectures grows, Dispiro[3.0.3.1]nonane-2-carboxylic acid, 9,9-difluoro- exemplifies innovation at the intersection of fluorine chemistry and spirocyclic design. Its versatility answers pressing questions like "how to improve drug bioavailability with fluorination" while opening doors to cutting-edge material science—a testament to its relevance in contemporary research.